2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N'-bis[(4-methylphenyl)methyl]propanediamide

• IUPAC Name: 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N'-bis[(4-methylphenyl)methyl]propanediamide
• InChI: InChI=1S/C25H23ClF3N3O2/c1-15-3-7-17(8-4-15)12-31-23(33)21(22-20(26)11-19(14-30-22)25(27,28)29)24(34)32-13-18-9-5-16(2)6-10-18/h3-11,14,21H,12-13H2,1-2H3,(H,31,33)(H,32,34)
• InChI Key: QNUXQKLBYUXTOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(C2=C(C=C(C=N2)C(F)(F)F)Cl)C(=O)NCC3=CC=C(C=C3)C
• Molecular Formula: C25H23ClF3N3O2
• Molecular Weight: 489.9 g/mol
• CAS No.: 478063-76-2

Description

This compound features a central propanediamide scaffold substituted with a 3-chloro-5-(trifluoromethyl)pyridin-2-yl group and two (4-methylphenyl)methyl moieties. The bis-arylmethyl substituents likely influence solubility, metabolic stability, and lipophilicity .

Mechanism of Action

Target of Action

Similar compounds with a trifluoromethylpyridine (tfmp) motif have been used in the pharmaceutical and agrochemical industries, suggesting a broad range of potential targets.

Mode of Action

The biological activities of tfmp derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Biochemical Pathways

Tfmp derivatives have been used in the protection of crops from pests, suggesting that they may interact with biochemical pathways related to pest resistance.

Pharmacokinetics

The physicochemical properties of the fluorine atom and the pyridine moiety in tfmp derivatives may influence their pharmacokinetic properties.

Result of Action

Tfmp derivatives have been used in the pharmaceutical and agrochemical industries, suggesting a range of potential effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Core Pyridine Derivatives

Fluopyram (CAS 658066–35–4)

• Structure : Benzamide derivative with a 3-chloro-5-(trifluoromethyl)pyridin-2-yl ethyl group.
• Key Differences : Fluopyram lacks the propanediamide core and instead has a benzamide backbone. This structural variation affects its mode of action as a succinate dehydrogenase inhibitor (SDHI) fungicide .
• Metabolism : Fluopyram degrades into metabolites like 3-chloro-5-(trifluoromethyl)picolinic acid (TPA) and pyridine-2-acetic acid (TPAA), which are less persistent .

3-Chloro-N,N'-bis(2-thienylmethyl)-5-(trifluoromethyl)-2-pyridinecarboximidamide (CAS 338758-27-3)

• Structure : Pyridinecarboximidamide with thienylmethyl substituents.

Propanediamide Analogues

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N'-bis[(3-methoxyphenyl)methyl]propanediamide (CAS 478077-72-4)

• Structure : Similar propanediamide core but with 3-methoxyphenylmethyl groups.
• Key Differences : Methoxy groups increase polarity and may reduce lipophilicity compared to the target compound’s 4-methylphenyl groups, affecting membrane permeability .

N'-[3,5-bis(trifluoromethyl)phenyl]-N-[4-(trifluoromethyl)phenyl]propanediamide

• Structure : Propanediamide with bis(trifluoromethyl)phenyl substituents.

Heterocyclic and Sulfur-Containing Analogues

N-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-[[5-(4-fluorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide (CAS 571949-21-8)

• Structure : Combines pyridine with a triazole-sulfanyl-acetamide group.
• Key Differences : The triazole and sulfur atoms may confer resistance to hydrolysis, enhancing stability in biological systems compared to the target compound’s amide linkages .

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Biological Activity/Application	Metabolic Stability
Target Compound	Propanediamide	3-Cl-5-CF3-pyridine; bis(4-methylbenzyl)	Potential fungicide/SDHI inhibitor	Likely stable; amide hydrolysis risk
Fluopyram (CAS 658066–35–4)	Benzamide	3-Cl-5-CF3-pyridine ethyl	SDHI fungicide	Degrades to TPA/TPAA
2-[3-Cl-5-CF3-pyridin-2-yl]-N,N'-bis(3-methoxybenzyl)propanediamide (CAS 478077-72-4)	Propanediamide	3-methoxybenzyl	Research compound	Higher polarity may reduce persistence
N-[3-Cl-5-CF3-pyridin-2-yl]-2-(triazole-sulfanyl)acetamide (CAS 571949-21-8)	Acetamide	Triazole-sulfanyl	Enzyme inhibitor	Enhanced stability due to sulfur